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Compound of Interest

Compound Name: Diphenylmethane

Cat. No.: B089790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,1'-

methylenedibenzene, also known as diphenylmethane. The information is presented to

support research, development, and application activities where this compound is utilized.

Chemical Identity
Systematic Name 1,1'-Methylenedibenzene

Common Name Diphenylmethane

CAS Number 101-81-5[1]

Molecular Formula C₁₃H₁₂[1][2]

Molecular Weight 168.23 g/mol [1]

Structure
Two phenyl groups attached to a central

methylene bridge.

Physical Properties
The physical characteristics of 1,1'-methylenedibenzene are summarized in the table below,

providing a consolidated reference for laboratory and developmental work.
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Property Value Conditions

Appearance
Colorless liquid or white

solid[3][4]

Standard temperature and

pressure

Odor

Aromatic, pleasant, described

as similar to oranges or

floral[2][4]

Melting Point
22 to 25.4 °C (72 to 77.7 °F;

295 to 298.5 K)[2][3]

Boiling Point
264 - 264.5 °C (507 - 508.1 °F;

537 - 537.6 K)[2][3]
At 760 mmHg

Density 1.006 g/mL (liquid)[3] At 20 °C

1.0008 g/cm³ (liquid)[2] At 26 °C / 4 °C

1.3421 g/cm³ (solid)[2] At 10 °C / 4 °C

Solubility
Insoluble in water; Soluble in

organic solvents[4]

Vapor Pressure 0.00821 mmHg[2] At 25 °C

Vapor Density 5.8 (Air = 1)[2]

Flash Point 130 °C (266 °F)[2] Closed cup

Refractive Index 1.57683[2] At 20 °C/D

Experimental Protocols
Detailed methodologies for determining the key physical properties of 1,1'-methylenedibenzene

are outlined below. These protocols are standard laboratory procedures applicable to this and

similar organic compounds.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The melting

point is a crucial indicator of purity.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of 1,1'-methylenedibenzene

Procedure:

Sample Preparation: A small amount of finely powdered, dry 1,1'-methylenedibenzene is

introduced into the open end of a capillary tube. The tube is then tapped gently to pack the

solid into the sealed end, aiming for a sample height of 2-3 mm.[5]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range. For pure compounds, this range is typically narrow (0.5-1.0

°C).[6]

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

Thiele tube or a small-scale distillation apparatus[7]

Small test tube (e.g., Durham tube)[7]

Capillary tube (sealed at one end)
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Thermometer

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil (for Thiele tube method)

Procedure (Micro method using a Thiele tube):

Sample Preparation: A small amount (a few drops) of liquid 1,1'-methylenedibenzene is

placed in a small test tube. A capillary tube, with its sealed end up, is placed inside the test

tube containing the liquid.[8]

Apparatus Setup: The test tube assembly is attached to a thermometer with a rubber band,

ensuring the sample is level with the thermometer bulb. This assembly is then placed in a

Thiele tube containing mineral oil.[7]

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.[9]

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

inverted capillary tube. Heating is continued until a continuous and rapid stream of bubbles is

observed. The heat is then removed.

Recording the Boiling Point: The liquid will begin to cool, and the stream of bubbles will slow

down and eventually stop. The temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[9]

Density is the mass of a substance per unit volume. For a liquid like 1,1'-methylenedibenzene,

this can be determined using a pycnometer or by simply measuring the mass of a known

volume.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance.

Thermometer

Water bath (for temperature control)
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Procedure (using a graduated cylinder and balance):

Mass of Empty Container: The mass of a clean, dry graduated cylinder is accurately

measured using an analytical balance.

Volume of Liquid: A specific volume of 1,1'-methylenedibenzene is carefully measured into

the graduated cylinder.

Mass of Container and Liquid: The total mass of the graduated cylinder containing the liquid

is measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the total mass. The density is then calculated by dividing the mass of the liquid

by its volume.[10] It is crucial to record the temperature at which the measurement is made,

as density is temperature-dependent.[10]

Spectroscopic Data
While detailed spectra are beyond the scope of this guide, the expected spectroscopic features

of 1,1'-methylenedibenzene are as follows:

¹H NMR: The proton NMR spectrum is expected to show a singlet for the two methylene

protons (CH₂) and a multiplet for the ten aromatic protons (phenyl groups).[11]

¹³C NMR: The carbon NMR spectrum will show a peak for the methylene carbon and distinct

peaks for the carbons of the phenyl rings.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound.[12]

IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for C-H

stretching in the aromatic and aliphatic regions, as well as C=C stretching from the phenyl

rings.

Logical Relationships and Workflows
At present, there are no established, complex signaling pathways or intricate experimental

workflows directly centered on 1,1'-methylenedibenzene that would necessitate a detailed
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graphical representation. The primary utility of this compound lies in its role as a fundamental

building block in organic synthesis and as a reference compound.

Should specific workflows be developed, such as in a multi-step synthesis or a metabolic

pathway analysis, a flowchart could be generated to illustrate the sequence of events. For

instance, a simple synthetic workflow could be represented as:

Starting Materials Reaction Step 1
(e.g., Friedel-Crafts alkylation) Intermediate Product Reaction Step 2

(e.g., Purification) 1,1'-Methylenedibenzene

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 1,1'-methylenedibenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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